(3S,4S)-2,2-Dimethyl-3β-hydroxy-4β-(2-oxopyrrolizino)-3,4-dihydro-6-cyano-2H-1-benzopyran
(3S,4S)-2,2-Dimethyl-3β-hydroxy-4β-(2-oxopyrrolizino)-3,4-dihydro-6-cyano-2H-1-benzopyran
Brand Name:
Vulcanchem
CAS No.:
148811-94-3
VCID:
VC0118091
InChI:
InChI=1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15-/m0/s1
SMILES:
CC1(C(C(C2=C(O1)C=CC(=C2)C#N)N3CCCC3=O)O)C
Molecular Formula:
C16H18N2O3
Molecular Weight:
286.33 g/mol
(3S,4S)-2,2-Dimethyl-3β-hydroxy-4β-(2-oxopyrrolizino)-3,4-dihydro-6-cyano-2H-1-benzopyran
CAS No.: 148811-94-3
Main Products
VCID: VC0118091
Molecular Formula: C16H18N2O3
Molecular Weight: 286.33 g/mol
CAS No. | 148811-94-3 |
---|---|
Product Name | (3S,4S)-2,2-Dimethyl-3β-hydroxy-4β-(2-oxopyrrolizino)-3,4-dihydro-6-cyano-2H-1-benzopyran |
Molecular Formula | C16H18N2O3 |
Molecular Weight | 286.33 g/mol |
IUPAC Name | (3S,4S)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile |
Standard InChI | InChI=1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15-/m0/s1 |
Standard InChIKey | TVZCRIROJQEVOT-GJZGRUSLSA-N |
Isomeric SMILES | CC1([C@H]([C@H](C2=C(O1)C=CC(=C2)C#N)N3CCCC3=O)O)C |
SMILES | CC1(C(C(C2=C(O1)C=CC(=C2)C#N)N3CCCC3=O)O)C |
Canonical SMILES | CC1(C(C(C2=C(O1)C=CC(=C2)C#N)N3CCCC3=O)O)C |
PubChem Compound | 18609475 |
Last Modified | Nov 11 2021 |
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